2-(2-Amino-5-benzoxazolyl) propionic acid

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 2-(2-amino-1,3-benzoxazol-5-yl)propanoic acid
• InChI: InChI=1S/C10H10N2O3/c1-5(9(13)14)6-2-3-8-7(4-6)12-10(11)15-8/h2-5H,1H3,(H2,11,12)(H,13,14)
• InChI Key: HDUUQYYSHBWPJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OC(=N2)N)C(=O)O

Description

2-(2-Amino-5-benzoxazolyl) propionic acid is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of (2) (630 mg, 1 mmol) in H2O (33 ml) was added BrCN (383 mg, 1.04 mmol) at room temperature. The reaction mixture is stirred for 40 h at room temperature. The reaction mixture is neutralized to pH 6□7 with 40% aq. NaOH and filtered. The solid was recrystallized with 50% aq. MeOH and filtered. The solid is dried under vacuum.

Synthesis routes and methods II

Procedure details

Cyanogen bromide (1.06 g., 0.1 mole.) was added to a stirred suspension of 2-(3-amino-4-hydroxyphenyl) propionic acid (1.8 g., 0.1 mole.) in water (100 ml.). The suspension was stirred at room temperature for a further 41 hours. The pH of the suspension was adjusted to 4 by the addition of 50% w/v sodium hydroxide solution. The suspension was filtered and the solid was washed (x2) with small volumes of water. Recrystallisation of the solid from 50% aqueous methanol gave 2-(2-amino-5-benzoxazolyl) propionic acid (1.46 g.), m.p. 225°-229°C.